Cas no 6336-99-8 ( )
structure
Product Name:
CAS No:6336-99-8
MF:C14H8BrNO2
MW:302.122822761536
CID:959979
PubChem ID:236896
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-6-bromoanthracene-9,10-dione
- NSC 39925
- WCA82551
- DTXSID40284948
- 6336-99-8
- NSC39925
- NSC-39925
-
-
- Inchi： 1S/C14H8BrNO2/c15-7-4-5-8-10(6-7)13(17)9-2-1-3-11(16)12(9)14(8)18/h1-6H,16H2
- InChI Key： JQGGHMGMHYJXDE-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(C3C(=CC=CC=3C(C=2C=1)=O)N)=O
Computed Properties
- Exact Mass: 300.97384
- Monoisotopic Mass: 300.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Density: 1.701±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
- PSA: 60.16
Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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